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Compound of Interest

Compound Name: CAY10512

Cat. No.: B15619777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of CAY10512, a potent inhibitor of the

Nuclear Factor-kappa B (NF-κB) signaling pathway. CAY10512, a substituted trans-stilbene

analog of resveratrol, demonstrates significantly greater potency in its antioxidant and NF-κB

inhibitory activities.[1] This document details the mechanism of action, summarizes key

quantitative data, provides illustrative diagrams of the signaling pathway, and outlines relevant

experimental protocols to facilitate further research and development.

Core Mechanism of Action
CAY10512 exerts its inhibitory effects on the NF-κB signaling cascade, a pivotal pathway in the

regulation of inflammatory responses, immune function, and cell survival.[2][3][4] The activation

of the NF-κB pathway, often initiated by stimuli such as inflammatory cytokines (e.g., TNF-α),

leads to the transcription of numerous pro-inflammatory genes.[2][5] CAY10512 intervenes in

this process, effectively suppressing the downstream consequences of NF-κB activation.

The primary mechanism of CAY10512 involves the inhibition of TNF-α-induced activation of

NF-κB.[1] This leads to a significant reduction in the release of pro-inflammatory cytokines,

including Tumor Necrosis Factor-alpha (TNF-α), Monocyte Chemoattractant Protein-1 (MCP-1),

Interleukin-6 (IL-6), and Interleukin-8 (IL-8).[6] Furthermore, CAY10512 has been shown to

suppress the upregulation of NF-κB-sensitive pro-inflammatory microRNAs (miRNAs), such as

miRNA-9, miRNA-125b, miRNA-146a, and miRNA-155.[6]
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Quantitative Data Summary
The following tables summarize the key quantitative data regarding the efficacy of CAY10512
in various experimental models.

Table 1: In Vitro Potency of CAY10512

Parameter Value Cell Line/System Notes

IC₅₀ (NF-κB Inhibition) 0.15 µM -
Compared to 20 µM

for resveratrol.[1]

Table 2: Effective Concentrations of CAY10512 in Cellular Assays
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Concentration Cell Line Treatment Duration Observed Effect

5 µM HNG cells 0-96 hours

Effectively inhibits

miRNA-9, miRNA-

125b, miRNA-146a,

and miRNA-155

upregulation

stimulated by AD-ECF.

[6]

0.15 µM Primary human islets 1-7 hours

Significantly protects

pancreatic islet

viability and alleviates

cell damage by

inhibiting pro-

inflammatory factors

and tissue factor (TF)

expression.[6]

0.25 µM BV-2 cells 25 hours

Significantly inhibits

gene and protein

expression of IL-6 and

TNFR2 induced by

MR agonists

(Aldosterone, 11-

dehydrocorticosterone

).[6]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the NF-κB inhibition pathway by CAY10512 and a general

workflow for assessing its activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. bocsci.com [bocsci.com]

3. Inhibition of NF-κB signaling pathway induces apoptosis and suppresses proliferation and
angiogenesis of human fibroblast-like synovial cells in rheumatoid arthritis - PMC
[pmc.ncbi.nlm.nih.gov]

4. youtube.com [youtube.com]

5. Small Molecule NF-κB Pathway Inhibitors in Clinic [mdpi.com]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [CAY10512: A Technical Guide to its Inhibition of the NF-
κB Pathway]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619777#cay10512-nf-b-inhibition-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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